Cas no 12001-40-0 (Bicyclo[2.2.1]heptan-2-one,hydroxy-1,7,7-trimethyl- (9CI))

• Product name: Bicyclo[2.2.1]heptan-2-one,hydroxy-1,7,7-trimethyl- (9CI)
• CAS No: 12001-40-0
• MF: C₁₀H₁₆O₂
• MW: 168.23284
• CID: 139525
• PubChem ID: 25478

Bicyclo[2.2.1]heptan-2-one,hydroxy-1,7,7-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,hydroxy-1,7,7-trimethyl- (9CI)
• 5-hydroxy-4,7,7-trimethylbicyclo[2.2.1]heptan-3-one
• 6-Hydroxy-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one #
• 5-Hydroxy-4,7,7-trimethylbicyclo(2.2.1)heptan-3-one
• CHEBI:64814
• UNOCSJVDJYDPTN-UHFFFAOYSA-N
• DTXSID50923179
• 6-hydroxycamphors
• Exo-ketoborneol
• 6-Hydroxy-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• 6-hydroxycamphor
• 12001-40-0
• Bicyclo(2.2.1)heptan-3-one, 5-hydroxy-4,7,7-trimethyl-
• Q27133449

• Inchi： InChI=1S/C10H16O2/c1-9(2)6-4-7(11)10(9,3)8(12)5-6/h6-7,11H,4-5H2,1-3H3
• InChI Key： UNOCSJVDJYDPTN-UHFFFAOYSA-N
• SMILES： OC1CC2CC(=O)C1(C2(C)C)C

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3